Cas no 1805485-77-1 (3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride)

3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its multifunctional structure, featuring bromo, cyano, and formyl substituents, allows for versatile reactivity in cross-coupling reactions, nucleophilic substitutions, and further derivatization. The sulfonyl chloride group enables efficient sulfonamide formation, making it valuable for constructing complex molecules. Its well-defined reactivity profile and stability under controlled conditions enhance its utility in precision synthesis. This compound is particularly useful in medicinal chemistry for developing bioactive compounds, where selective functionalization is critical. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride structure

1805485-77-1 structure

Product Name:3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride

CAS No:1805485-77-1

MF:C₈H₃BrClNO₃S

MW:308.53631901741

CID:4971125

Update Time:2025-10-18

3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride
- Inchi： 1S/C8H3BrClNO3S/c9-7-1-5(3-11)2-8(6(7)4-12)15(10,13)14/h1-2,4H
- InChI Key： RBQFDGNCQPNBKI-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=CC(=C1C=O)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 396
XLogP3: 1.8
Topological Polar Surface Area: 83.4

3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024870-250mg	3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride	1805485-77-1	97%	250mg	494.40 USD	2021-06-24
Alichem	A013024870-500mg	3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride	1805485-77-1	97%	500mg	839.45 USD	2021-06-24
Alichem	A013024870-1g	3-Bromo-5-cyano-2-formylbenzenesulfonyl chloride	1805485-77-1	97%	1g	1,519.80 USD	2021-06-24